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Compound of Interest

3-Amino-5-ethylthio-1,2,4-
Compound Name:
thiadiazole

Cat. No.: B160474

Technical Guide: 3-Amino-5-ethylthio-1,2,4-
thiadiazole

CAS Number: 129500-80-7
Molecular Formula: CaH7N3S2

Molecular Weight: 161.25 g/mol

Executive Summary

This technical guide addresses the chemical entity 3-Amino-5-ethylthio-1,2,4-thiadiazole.
Despite its commercial availability, a comprehensive review of scientific literature and patent
databases reveals a significant lack of in-depth technical data specifically for this compound.
Information regarding detailed synthetic protocols, extensive characterization data, specific
biological activities, and established experimental workflows is not readily available in the
public domain.

This document provides the available physicochemical properties of 3-Amino-5-ethylthio-
1,2,4-thiadiazole and presents a generalized overview of the synthesis, chemical behavior,
and known biological applications of the broader class of 3-amino-1,2,4-thiadiazole derivatives.
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This information is intended to serve as a foundational resource for researchers and drug
development professionals interested in this class of compounds.

Physicochemical Properties of 3-Amino-5-ethylthio-
1,2.,4-thiadiazole

While detailed experimental data is scarce, the basic molecular properties have been
calculated and are provided in the table below.

Property Value Source
CAS Number 129500-80-7 [1]12113]
Molecular Formula CaH7Ns3S2 [4]
Molecular Weight 161.25 [4]
Appearance Solid (predicted)

) Typically offered at 298% by
Purity ] ) [5]
commercial suppliers

General Synthesis of 3-Amino-1,2,4-Thiadiazole
Derivatives

Detailed experimental protocols for the synthesis of 3-Amino-5-ethylthio-1,2,4-thiadiazole are
not published. However, general methods for the synthesis of 3-substituted-5-amino-1,2,4-
thiadiazoles are documented. A common approach involves the oxidative cyclization of N-
guanyl-thioamides or related precursors.

Representative Experimental Protocol: Synthesis of 3-
Substituted-5-amino-1,2,4-thiadiazoles via Oxidative
Cyclization

This protocol is a generalized representation and would require optimization for the specific
synthesis of 3-Amino-5-ethylthio-1,2,4-thiadiazole.
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Materials:

Substituted amidine

Elemental sulfur

An appropriate oxidant (e.g., air, iodine, phenyliodine(lll) bis(trifluoroacetate))

Solvent (e.g., Dimethylformamide (DMF), water)

Base (e.g., Sodium Carbonate)

Procedure:

e The substituted amidine is dissolved in the chosen solvent.

e Elemental sulfur and a suitable base are added to the reaction mixture.

e The reaction is stirred at room temperature or heated, depending on the specific substrates
and chosen method.

e The reaction progress is monitored by an appropriate technique, such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

e Upon completion, the reaction mixture is worked up. This may involve filtration to remove
solids, extraction with an organic solvent, and washing with water or brine.

e The crude product is purified, typically by recrystallization or column chromatography, to yield
the desired 3-substituted-5-amino-1,2,4-thiadiazole.

General Synthesis Workflow for 3-Substituted 5-Amino-1,2,4-Thiadiazoles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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